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For Researchers, Scientists, and Drug Development Professionals

Introduction
L-glutamyl-L-glycyl-L-arginine chloromethyl ketone (GGACK) is a synthetic peptide that acts as

an irreversible inhibitor of specific serine proteases within the coagulation cascade. Primarily

recognized as a potent inhibitor of Factor Xa, GGACK offers a targeted mechanism of action

for preventing blood clotting in in vitro studies. Its specificity can be advantageous in

experimental settings where the broader effects of common anticoagulants like heparin or

chelating agents such as EDTA are undesirable. These application notes provide a

comprehensive guide to using GGACK as an anticoagulant for various research applications,

including detailed protocols and considerations for experimental design.

Mechanism of Action
GGACK's anticoagulant properties stem from its ability to irreversibly inhibit Factor Xa, a critical

enzyme at the convergence of the intrinsic and extrinsic pathways of the coagulation cascade.

The chloromethyl ketone moiety of GGACK forms a covalent bond with the active site histidine

residue of Factor Xa, rendering the enzyme inactive. This targeted inhibition prevents the

conversion of prothrombin to thrombin, a key step in the formation of a fibrin clot. While

GGACK is primarily a Factor Xa inhibitor, a related compound, dansyl-glutamyl-glycyl-arginyl-

chloromethylketone (DEGR-CK), has been shown to be a potent in vitro anticoagulant through

the inhibition of Factor IXa in the intrinsic pathway.[1]
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Signaling Pathway of Coagulation and GGACK
Inhibition
The coagulation cascade is a series of enzymatic reactions leading to the formation of a stable

fibrin clot. GGACK intervenes at a pivotal point in this cascade.

Experimental Workflow

Blood Collection
(into a tube without anticoagulant)

Aliquot blood into a tube
containing pre-added GGACK solution

Gently invert the tube 8-10 times
to ensure thorough mixing

Incubate at room temperature
for 10 minutes

Centrifuge at 1,500 x g
for 15 minutes at 4°C

Carefully aspirate the supernatant (plasma)
into a fresh tube

Store plasma at -80°C or use immediately
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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